![molecular formula C20H17NO4 B6200539 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid CAS No. 2694744-32-4](/img/no-structure.png)
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid
Overview
Description
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid (FMPA) is a synthetic organic compound that has found a variety of applications in scientific research and laboratory experiments. This compound has been studied extensively since its discovery in the late 1980s and has been found to have numerous biochemical and physiological effects. In
Scientific Research Applications
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid has been found to have numerous scientific research applications. It has been used as a substrate for the enzyme acetylcholinesterase, as a fluorescent indicator for the detection of calcium, and as a fluorescent probe for the detection of nitric oxide. Additionally, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid has been used in various studies related to the structure and function of proteins, as well as in studies related to the regulation of cell signaling pathways.
Mechanism of Action
The exact mechanism of action of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid is not fully understood. However, it is believed that this compound interacts with various proteins and enzymes in order to affect biochemical and physiological processes. Specifically, it has been proposed that 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid interacts with the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid has been found to interact with proteins involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid has been found to have numerous biochemical and physiological effects. Specifically, this compound has been found to inhibit the enzyme acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain. Additionally, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid has been found to interact with proteins involved in cell signaling pathways, which can lead to changes in the expression of genes and proteins. Furthermore, this compound has been found to have an effect on the structure and function of proteins, as well as an effect on calcium levels in cells.
Advantages and Limitations for Lab Experiments
The use of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid in laboratory experiments has a number of advantages. First, this compound is relatively inexpensive and easy to synthesize. Second, it can be used to detect various biochemical and physiological processes. Third, it can be used to study the structure and function of proteins. Finally, it can be used to study the regulation of cell signaling pathways.
However, there are also some limitations to the use of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid in laboratory experiments. Specifically, this compound is not very stable, which can make it difficult to use in long-term experiments. Additionally, the exact mechanism of action of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid is not fully understood, which can make it difficult to interpret the results of experiments. Finally, this compound can be toxic in high concentrations, so it is important to use it with caution.
Future Directions
There are a number of potential future directions for the use of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid in scientific research and laboratory experiments. First, it may be possible to use this compound to study the structure and function of proteins in greater detail. Second, it may be possible to use this compound to study the regulation of cell signaling pathways in greater detail. Third, it may be possible to develop new methods for the synthesis of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid. Finally, it may be possible to develop new applications for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid in scientific research and laboratory experiments.
Synthesis Methods
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid is synthesized through a three-step process. The first step involves the reaction of 9H-fluorene-9-yl bromide with sodium amide in liquid ammonia to form 9H-fluorene-9-yl-N-methyl-amine. The second step involves the reaction of the amine with methyl chloroformate to form the corresponding N-methyl-N-formyl-9H-fluorene-9-yl amine. The third and final step involves the reaction of this amine with pent-2-ynoic acid to form 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the appropriate alkyne. The fluorenylmethoxycarbonyl (Fmoc) group is commonly used for amine protection in peptide synthesis, and the alkyne can be introduced using Sonogashira coupling or copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.", "Starting Materials": [ "Fluorene", "Methanol", "Sodium hydroxide", "Chloroacetic acid", "Diisopropylethylamine (DIPEA)", "N,N-Dimethylformamide (DMF)", "N-Hydroxysuccinimide (NHS)", "1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)", "Pent-2-yne-1-ol", "Copper(I) iodide", "Triphenylphosphine (TPP)", "Sodium ascorbate", "Fmoc-protected amino acid" ], "Reaction": [ "Fluorene is reacted with methanol and sodium hydroxide to form fluorenone.", "Fluorenone is reacted with chloroacetic acid and DIPEA to form the Fmoc-protected fluorenylmethoxycarbonyl chloride.", "The Fmoc-protected amino acid is reacted with NHS and EDC to form the NHS ester.", "The NHS ester is reacted with the Fmoc-protected fluorenylmethoxycarbonyl chloride to form the Fmoc-protected amine.", "The Fmoc-protected amine is deprotected using piperidine in DMF to form the free amine.", "The free amine is reacted with pent-2-yne-1-ol using Sonogashira coupling or CuAAC reactions to form the final product, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-2-ynoic acid." ] } | |
CAS RN |
2694744-32-4 |
Molecular Formula |
C20H17NO4 |
Molecular Weight |
335.4 |
Purity |
95 |
Origin of Product |
United States |
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